Cas no 2138097-61-5 (3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid)

3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid is a specialized quinazoline derivative featuring a trifluoromethyl group and an ethoxymethyl substituent, which contribute to its unique physicochemical properties. The sulfanylpropanoic acid moiety enhances its potential as an intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The trifluoromethyl group improves metabolic stability and lipophilicity, while the ethoxymethyl side chain may influence solubility and reactivity. This compound is of interest in pharmaceutical research for its structural versatility, enabling modifications for targeted applications. Its well-defined molecular structure ensures reproducibility in synthetic pathways, making it a valuable candidate for drug discovery and development.
3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid structure
2138097-61-5 structure
Product Name:3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid
CAS No:2138097-61-5
MF:C15H15F3N2O3S
MW:360.351413011551
CID:5844738
PubChem ID:165834454
Update Time:2025-11-01

3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[2-(ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid
    • EN300-1153549
    • 2138097-61-5
    • 3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid
    • Inchi: 1S/C15H15F3N2O3S/c1-2-23-8-12-19-11-4-3-9(15(16,17)18)7-10(11)14(20-12)24-6-5-13(21)22/h3-4,7H,2,5-6,8H2,1H3,(H,21,22)
    • InChI Key: YTZBAOAGWVSSIA-UHFFFAOYSA-N
    • SMILES: S(CCC(=O)O)C1=C2C=C(C(F)(F)F)C=CC2=NC(COCC)=N1

Computed Properties

  • Exact Mass: 360.07554800g/mol
  • Monoisotopic Mass: 360.07554800g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 97.6Ų

3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1153549-0.05g
2138097-61-5
0.05g
$2166.0 2023-06-09
Enamine
EN300-1153549-0.1g
2138097-61-5
0.1g
$2268.0 2023-06-09
Enamine
EN300-1153549-0.25g
2138097-61-5
0.25g
$2372.0 2023-06-09
Enamine
EN300-1153549-0.5g
2138097-61-5
0.5g
$2475.0 2023-06-09
Enamine
EN300-1153549-1.0g
2138097-61-5
1g
$2578.0 2023-06-09
Enamine
EN300-1153549-2.5g
2138097-61-5
2.5g
$5055.0 2023-06-09
Enamine
EN300-1153549-5.0g
2138097-61-5
5g
$7479.0 2023-06-09
Enamine
EN300-1153549-10.0g
2138097-61-5
10g
$11090.0 2023-06-09

Additional information on 3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid

Comprehensive Overview of 3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid (CAS No. 2138097-61-5)

3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid (CAS No. 2138097-61-5) is a specialized quinazoline derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethyl group and an ethoxymethyl side chain, which enhance its bioactivity and stability. Researchers are increasingly interested in its applications due to its structural versatility and potential as a small-molecule inhibitor or intermediate in drug synthesis. The presence of the sulfanyl propanoic acid moiety further expands its utility in medicinal chemistry and bioconjugation strategies.

In recent years, the demand for trifluoromethylated compounds like 2138097-61-5 has surged, driven by their role in developing targeted therapies and precision agriculture. The CF3 group is known to improve metabolic stability and lipophilicity, making it a hotspot in drug discovery. Users frequently search for terms such as "quinazoline-based inhibitors," "trifluoromethyl in drug design," and "sulfur-containing bioactive molecules," reflecting the compound's relevance in cutting-edge research. Its synthesis and optimization are often discussed in forums focused on heterocyclic chemistry and structure-activity relationships (SAR).

The compound's molecular structure allows for diverse modifications, enabling researchers to explore its pharmacokinetic properties and binding affinity to biological targets. For instance, the ethoxymethyl substituent may influence solubility, while the sulfanyl linker facilitates covalent interactions with proteins. Such features align with trending topics like "fragment-based drug discovery" and "covalent inhibitors," which dominate academic and industrial discussions. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2138097-61-5, ensuring purity and reproducibility in studies.

Beyond pharmaceuticals, 3-{[2-(Ethoxymethyl)-6-(trifluoromethyl)quinazolin-4-yl]sulfanyl}propanoic acid has potential applications in material science, particularly in designing fluorescent probes or polymeric coatings. Its electron-withdrawing trifluoromethyl group can alter electronic properties, making it valuable for optoelectronic devices. Searches for "quinazoline in materials" or "CF3-functionalized molecules" highlight this interdisciplinary appeal. Environmental considerations, such as green chemistry approaches to synthesize such compounds, are also gaining traction among users.

In summary, CAS No. 2138097-61-5 represents a multifaceted compound bridging drug development and advanced materials. Its design caters to modern needs for highly selective and stable molecules, addressing challenges in therapeutic resistance and functional material design. As research progresses, this compound is poised to play a pivotal role in innovations across chemistry and life sciences.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd